Cas no 871587-68-7 (3-(3-fluorophenoxy)pyrrolidine)
3-(3-Fluorophenoxy)pyrrolidine is a fluorinated pyrrolidine derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. The incorporation of a fluorine atom at the meta position of the phenoxy group enhances its electronic properties, making it valuable for modulating the reactivity and binding affinity of target molecules. Its pyrrolidine scaffold offers conformational rigidity, which can improve selectivity in drug design. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its ability to influence pharmacokinetic properties such as metabolic stability and membrane permeability. It is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results.
871587-68-7 structure
Product Name:3-(3-fluorophenoxy)pyrrolidine
CAS No:871587-68-7
MF:C10H12FNO
MW:181.206786155701
MDL:MFCD08687904
CID:1864305
PubChem ID:45075501
Update Time:2025-06-06
3-(3-fluorophenoxy)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 3-(3-fluorophenoxy)-
- 3-(3-fluorophenoxy)pyrrolidine
- 3-(3-Fluoro-phenoxy)-pyrrolidine
- NCGC00455963-01
- WJB58768
- DA-01865
- SB39229
- 871587-68-7
- EN300-151503
- DTXCID10613807
- AKHGRTYTFZRUHJ-UHFFFAOYSA-N
- G42645
- DTXSID00663058
- AKOS005263827
- MFCD08687904
- CS-0341036
- SCHEMBL232364
-
- MDL： MFCD08687904
- Inchi： 1S/C10H12FNO/c11-8-2-1-3-9(6-8)13-10-4-5-12-7-10/h1-3,6,10,12H,4-5,7H2
- InChI Key： AKHGRTYTFZRUHJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)OC1CNCC1
Computed Properties
- Exact Mass: 181.090292168g/mol
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 250.7±30.0 °C at 760 mmHg
- Flash Point: 105.4±24.6 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
3-(3-fluorophenoxy)pyrrolidine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-fluorophenoxy)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196816-1g |
3-(3-Fluoro-phenoxy)-pyrrolidine |
871587-68-7 | 95% | 1g |
$405 | 2021-08-05 | |
| TRC | F589858-25mg |
3-(3-fluorophenoxy)pyrrolidine |
871587-68-7 | 25mg |
$ 70.00 | 2022-06-05 | ||
| TRC | F589858-50mg |
3-(3-fluorophenoxy)pyrrolidine |
871587-68-7 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F589858-250mg |
3-(3-fluorophenoxy)pyrrolidine |
871587-68-7 | 250mg |
$ 365.00 | 2022-06-05 | ||
| Alichem | A109005783-1g |
3-(3-Fluorophenoxy)pyrrolidine |
871587-68-7 | 95% | 1g |
$381.50 | 2023-08-31 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0242-1g |
3-(3-Fluoro-phenoxy)-pyrrolidine |
871587-68-7 | 98% | 1g |
2374.52CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0242-5g |
3-(3-Fluoro-phenoxy)-pyrrolidine |
871587-68-7 | 98% | 5g |
6614.73CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0242-500mg |
3-(3-Fluoro-phenoxy)-pyrrolidine |
871587-68-7 | 98% | 500mg |
1611.28CNY | 2021-05-08 | |
| Chemenu | CM196816-1g |
3-(3-Fluoro-phenoxy)-pyrrolidine |
871587-68-7 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1009333-100mg |
3-(3-Fluoro-phenoxy)-pyrrolidine |
871587-68-7 | 95% | 100mg |
$190 | 2024-07-28 |
3-(3-fluorophenoxy)pyrrolidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:871587-68-7)3-(3-fluorophenoxy)pyrrolidine
Order Number:A1043198
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:14
Price ($):1292.0
Email:sales@amadischem.com
3-(3-fluorophenoxy)pyrrolidine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:871587-68-7)3-(3-fluorophenoxy)pyrrolidine
Purity:99%
Quantity:5g
Price ($):1292.0